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Compound of Interest

Compound Name: Potassium acetate hydrate

Cat. No.: B3326462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium acetate and its hydrated

forms, focusing on key physicochemical properties relevant to research, development, and

pharmaceutical applications.

Core Physicochemical Properties
Potassium acetate (CH₃COOK) is the potassium salt of acetic acid. It is a versatile compound

utilized in a wide range of applications, including as a food additive, a deicing agent, and a

crucial component in molecular biology and pharmaceutical formulations.[1][2][3] In laboratory

and industrial settings, it is available in its anhydrous form and as various hydrates.

Understanding the specific properties of each form is critical for accurate experimental design

and product formulation.

The anhydrous form is highly hygroscopic and deliquescent.[1] For applications sensitive to

moisture, the anhydrous form is preferred.[4] Hydrated forms, where water molecules are

incorporated into the crystal structure, are also commonly used.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for potassium acetate and its

common hydrates for easy comparison.
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Property
Potassium
Acetate
(Anhydrous)

Potassium
Acetate
Hydrate

Potassium
Acetate
Dihydrate

Potassium
Acetate
Trihydrate

CAS Number 127-08-2[4][5][6] 254966-93-3[7] Not Available Not Available

Molecular

Formula
C₂H₃KO₂[2][4] C₂H₅KO₃[7][8] C₂H₇KO₄[9] C₂H₉KO₅[10]

Molecular Weight
98.14 g/mol [5][6]

[11]
116.16 g/mol [7] 134.17 g/mol [9] 152.19 g/mol [10]

Appearance
White crystalline

powder[1]

White powder or

crystals[8]
- -

Melting Point

292 °C

(decomposes)[1]

[12]

N/A - -

Density
1.57 g/cm³ at 25

°C[5]
1.57 g/cm³[8] - -

pH
7.5 - 9.0 (5%

solution)[1]
6.5 - 9.0 (5%) - -

Note: Specific CAS numbers for the dihydrate and trihydrate forms are not consistently cited in

major chemical databases; often, the anhydrous CAS number is used.

Experimental Protocols and Methodologies
The accurate determination of the physicochemical properties listed above relies on

standardized experimental protocols. While detailed institutional standard operating procedures

may vary, the fundamental methodologies are outlined below.

Determination of Molecular Weight
The molecular weight is a calculated value based on the molecular formula and the atomic

weights of the constituent atoms. For hydrates, the mass of the water molecules is included in

the calculation.
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CAS Number Assignment
CAS (Chemical Abstracts Service) numbers are unique identifiers assigned to every chemical

substance. These are assigned by the CAS organization and are retrieved from their extensive

database.

pH Measurement
Preparation of Solution: A 5% (w/v) solution of potassium acetate is prepared by dissolving 5

grams of the compound in 100 mL of deionized water.

Calibration: A calibrated pH meter is used. Calibration is typically performed using standard

buffer solutions at pH 4.0, 7.0, and 10.0.

Measurement: The pH electrode is rinsed with deionized water, gently dried, and then

immersed in the prepared potassium acetate solution. The reading is allowed to stabilize

before being recorded.

Logical Workflow for Compound Selection
The selection of the appropriate form of potassium acetate is critical for experimental success.

The following diagram illustrates a logical workflow for this decision-making process.
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Experimental Requirements

Decision Points

Compound Selection

Define Application
(e.g., Buffering, Synthesis, Formulation)

Is the reaction or
formulation moisture-sensitive?

Is precise molar
concentration critical?

 No

Select Anhydrous
Potassium Acetate
(CAS: 127-08-2)

 Yes

 Yes

Select a Hydrated Form
(Consider cost and handling)

 No

Click to download full resolution via product page

Caption: Workflow for selecting the appropriate form of potassium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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